Cas no 3669-41-8 (1-(2,4-Dihydroxyphenyl)-2-phenylethanone)

• Product Name: 1-(2,4-Dihydroxyphenyl)-2-phenylethanone
• CAS No: 3669-41-8
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD00043754
• CID: 44375
• PubChem ID: 135727361
• Update Time: 2025-04-18

1-(2,4-Dihydroxyphenyl)-2-phenylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dihydroxyphenyl)-2-phenylethanone
• Benzyl 2,4-dihydroxyphenyl ketone
• 2',4'-DIHYDROXY-2-PHENYLACETOPHENONE
• 1-(2,4-dihydroxyphenyl)-2-phenylethan-1-one
• 2,4-Dihydroxyphenylbenzyl ketone
• 2,4-dihydroxydeoxybenzoin
• MLS002703836
• VFQKAJVKZKHVPD-UHFFFAOYSA-N
• NSC105542
• CBMicro_026224
• Cambridge id 5938997
• NCIOpen2_007155
• Oprea1_343873
• Oprea1_277210
• Benzyl2,4-DihydroxyphenylKetone
• 2,4-dihydroxyphe
• FT-0622795
• A823330
• 1-(2,4-Dihydroxyphenyl)-2-phenylethanone #
• Ethanone, 1-(2,4-dihydroxyphenyl)-2-phenyl-
• 3669-41-8
• BIM-0026207.P001
• SCHEMBL146018
• CS-0156337
• SR-01000223917-1
• F0758-0023
• 2 inverted exclamation mark ,4 inverted exclamation mark -Dihydroxy-2-phenylacetophenone
• EN300-37038
• 2,4-dihydroxyphenyl benzyl ketone
• D83815
• 4-(PHENYLACETYL)RESORCINOL
• UNII-NML2DHF9LZ
• AKOS000273166
• NSC-105542
• B3921
• Benzyl 2,4-dihydroxyphenyl ketone, 97%
• SMR001570550
• 1-(2,4-dihydroxyphenyl)-2-phenyl-ethanone
• SR-01000223917
• MFCD00043754
• 2,4-Dihydroxy-2-Phenylacetophenone
• 2,4-DIHYDROXYDESOXYBENZOIN
• NS00030079
• CHEMBL1900501
• 1-(2,4-Dihydroxy-phenyl)-2-phenyl-ethanone
• .OMEGA.-PHENYLRESACETOPHENONE
• DTXSID80190135
• NSC 105542
• AS-64524
• AC-26567
• SY028184
• NML2DHF9LZ
• DB-092574
• 2\\',4\\'-Dihydroxy-2-phenylacetophenone
• 2'',4''-Dihydroxy-2-phenylacetophenone
• STK922923

• MDL： MFCD00043754
• Inchi： 1S/C14H12O3/c15-11-6-7-12(14(17)9-11)13(16)8-10-4-2-1-3-5-10/h1-7,9,15,17H,8H2
• InChI Key： VFQKAJVKZKHVPD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 228.07900
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: 3
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Powder
• Melting Point: 111.0 to 115.0 deg-C
• Boiling Point: 225°C/10mmHg(lit.)
• PSA: 57.53000
• LogP: 2.52320
• Solubility: Uncertain

1-(2,4-Dihydroxyphenyl)-2-phenylethanone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons